Cas no 1893990-70-9 (1-(5-methylthiophen-2-yl)methylcyclopropan-1-ol)

• Product Name: 1-(5-methylthiophen-2-yl)methylcyclopropan-1-ol
• CAS No: 1893990-70-9
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 5962741
• PubChem ID: 115073578
• Update Time: 2025-10-29

1-(5-methylthiophen-2-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-methylthiophen-2-yl)methylcyclopropan-1-ol
• 1893990-70-9
• 1-[(5-methylthiophen-2-yl)methyl]cyclopropan-1-ol
• EN300-1820505

• Inchi： 1S/C9H12OS/c1-7-2-3-8(11-7)6-9(10)4-5-9/h2-3,10H,4-6H2,1H3
• InChI Key： XACJPDZQYWWWKJ-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1CC1(CC1)O

Computed Properties

• Exact Mass: 168.06088618g/mol
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48.5Ų

Additional information on 1-(5-methylthiophen-2-yl)methylcyclopropan-1-ol

1-(5-Methylthiophen-2-yl)methylcyclopropan-1-ol: A Comprehensive Overview

1-(5-Methylthiophen-2-yl)methylcyclopropan-1-ol, identified by the CAS number 1893990-70-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure featuring a cyclopropane ring and a methylthiophene substituent, has garnered attention due to its potential applications in drug discovery and material science. Recent studies have highlighted its role in modulating cellular pathways, making it a promising candidate for therapeutic interventions.

The chemical structure of 1-(5-Methylthiophen-2-yl)methylcyclopropan-1-ol consists of a cyclopropane ring attached to a hydroxymethyl group and a 5-methylthiophene moiety. The cyclopropane ring, known for its high ring strain, contributes to the compound's reactivity and stability. The 5-methylthiophene group, on the other hand, introduces aromaticity and enhances the compound's solubility in organic solvents. This combination of structural features makes the compound versatile for various chemical transformations.

Recent research has focused on the synthesis and characterization of 1-(5-Methylthiophen-2-yl)methylcyclopropan-1-ol. Scientists have developed efficient synthetic routes utilizing palladium-catalyzed cross-coupling reactions, which have significantly improved the yield and purity of the compound. These advancements have facilitated its use in large-scale chemical processes and biological assays.

In terms of physical properties, 1-(5-Methylthiophen-2-yl)methylcyclopropan-1-ol exhibits a melting point of approximately 65°C and a boiling point around 340°C under standard conditions. Its solubility in water is moderate, while it shows excellent solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological activity of 1-(5-Methylthiophen-2-y